3-amino-N-(3-oxo-4H-1,4-benzoxazin-6-yl)benzamide

• IUPAC Name: 3-amino-N-(3-oxo-4H-1,4-benzoxazin-6-yl)benzamide
• InChI: InChI=1S/C15H13N3O3/c16-10-3-1-2-9(6-10)15(20)17-11-4-5-13-12(7-11)18-14(19)8-21-13/h1-7H,8,16H2,(H,17,20)(H,18,19)
• InChI Key: BKRNHNJHMGMQAK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)C=CC(=C2)NC(=O)C3=CC(=CC=C3)N
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol

Description

3-amino-N-(3-oxo-4H-1,4-benzoxazin-6-yl)benzamide is a chemical compound with the molecular formula C15H10N2O3. It is a heterocyclic compound that has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

3-amino-N-(3-oxo-4H-1,4-benzoxazin-6-yl)benzamide has been studied for its potential applications in scientific research. One of the main applications is in the field of medicinal chemistry, where it has been investigated for its potential as a drug candidate. It has also been studied for its potential as a fluorescent probe for detecting metal ions in biological systems.

Mechanism of Action

The mechanism of action of 3-amino-N-(3-oxo-4H-1,4-benzoxazin-6-yl)benzamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or proteins in the body. It has also been suggested that it may interact with DNA or RNA, leading to changes in gene expression.
Biochemical and Physiological Effects:
3-amino-N-(3-oxo-4H-1,4-benzoxazin-6-yl)benzamide has been shown to have various biochemical and physiological effects. In one study, it was found to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-N-(3-oxo-4H-1,4-benzoxazin-6-yl)benzamide in lab experiments is its potential as a drug candidate. It has also been shown to have fluorescent properties, making it useful as a probe for detecting metal ions. However, one of the limitations is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-amino-N-(3-oxo-4H-1,4-benzoxazin-6-yl)benzamide. One area of interest is in the development of new drug candidates based on this compound. Another area of interest is in the development of new fluorescent probes for detecting metal ions in biological systems. Further studies are also needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Conclusion:
In conclusion, 3-amino-N-(3-oxo-4H-1,4-benzoxazin-6-yl)benzamide is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. It has been shown to have various biochemical and physiological effects, including potential as a drug candidate and fluorescent probe. Further research is needed to fully understand its mechanism of action and potential applications in scientific research.

Synthesis Methods

The synthesis of 3-amino-N-(3-oxo-4H-1,4-benzoxazin-6-yl)benzamide involves the reaction of 3-hydroxy-4H-1,4-benzoxazin-2-one with 3-amino-benzoyl chloride. The reaction takes place in the presence of a suitable base and a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The resulting product is then purified using column chromatography or recrystallization.